![molecular formula C11H15NO4S B4174178 N-(4-methylphenyl)-N-(methylsulfonyl)alanine](/img/structure/B4174178.png)
N-(4-methylphenyl)-N-(methylsulfonyl)alanine
Overview
Description
N-(4-methylphenyl)-N-(methylsulfonyl)alanine, also known as MSA, is a non-proteinogenic amino acid that has gained significant attention in the scientific community due to its potential therapeutic applications. MSA has been found to exhibit anti-inflammatory, analgesic, and neuroprotective properties, making it a promising candidate for the development of novel drugs.
Scientific Research Applications
N-(4-methylphenyl)-N-(methylsulfonyl)alanine has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. This compound has also been found to have analgesic properties, reducing pain perception in animal models. Additionally, this compound has been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and inflammation.
Mechanism of Action
The mechanism of action of N-(4-methylphenyl)-N-(methylsulfonyl)alanine is not fully understood, but it is thought to involve the modulation of the immune response and the inhibition of pro-inflammatory cytokine production. This compound may also act on the nervous system, reducing pain perception and protecting neurons from damage.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain perception, protect neurons from damage, and improve cognitive function in animal models. This compound has also been found to have antioxidant properties, reducing oxidative stress and protecting cells from damage.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-methylphenyl)-N-(methylsulfonyl)alanine in lab experiments is its potential therapeutic applications. This compound has been found to exhibit anti-inflammatory, analgesic, and neuroprotective properties, making it a promising candidate for the development of novel drugs. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in some experiments.
Future Directions
There are a number of future directions for research on N-(4-methylphenyl)-N-(methylsulfonyl)alanine. One area of interest is the development of novel drugs based on the properties of this compound. Another area of interest is the investigation of the mechanism of action of this compound, in order to better understand how it exerts its therapeutic effects. Additionally, further research is needed to determine the optimal dosage and administration of this compound for therapeutic use.
Properties
IUPAC Name |
2-(4-methyl-N-methylsulfonylanilino)propanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO4S/c1-8-4-6-10(7-5-8)12(17(3,15)16)9(2)11(13)14/h4-7,9H,1-3H3,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHGSDHQNEOJODZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N(C(C)C(=O)O)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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